Cas no 54738-73-7 (3-Bromo-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one)

3-Bromo-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core with a bromo substituent at the 3-position. This structure serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules. The bromo group enhances reactivity, enabling further functionalization via cross-coupling reactions, while the fused pyrazolo-pyrimidine scaffold contributes to its binding affinity with target proteins. Its high purity and stability make it suitable for research applications in drug discovery and development. The compound’s well-defined synthetic route ensures reproducibility, supporting its use in both academic and industrial settings.
3-Bromo-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one structure
54738-73-7 structure
Product Name:3-Bromo-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one
CAS No:54738-73-7
MF:C5H3BrN4O
MW:215.007519006729
MDL:MFCD00835293
CID:381134
PubChem ID:135493710
Update Time:2025-10-29

3-Bromo-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
    • 3-bromo-1h-pyrazolo[3,4-d]pyrimidin-4-ol
    • 3-bromo-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one
    • 3-Bromo-1,5-dihydro-4H-pyrazolo-[3,4-d]pyrimidin-4-one
    • 3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
    • 4H-Pyrazolo[3,4-d]pyrimidin-4-one,3-bromo-1,5-dihydro-
    • 3-Bromo-4-hydroxypyrazolo[3,4-d]pyrimidine
    • NSC 344532
    • CHEMBL4870178
    • AKOS004910255
    • 3-bromo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
    • 54738-73-7
    • AKOS015962529
    • FT-0646318
    • NSC-344532
    • DTXSID20319383
    • MFCD00835293
    • 3-Bromo-1,7-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
    • 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 3-bromo-1,5-dihydro-
    • SCHEMBL6433606
    • FS-2744
    • CS-W005605
    • Z1101094220
    • KAHCKNUEZSETEP-UHFFFAOYSA-N
    • 3-Bromo-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
    • 3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one
    • NSC344532
    • 4H-Pyrazolo(3,4-d)pyrimidin-4-one, 3-bromo-1,5-dihydro-
    • AC-17201
    • InChI=1/C5H3BrN4O/c6-3-2-4(10-9-3)7-1-8-5(2)11/h1H,(H2,7,8,9,10,11)
    • EN300-69226
    • 3-bromo-2,5-dihydropyrazolo[3,4-d]pyrimidin-4-one
    • AMY27370
    • AKOS015836068
    • Benzoic acid, 5-bromo-2-fluoro-4-methoxy-
    • KAHCKNUEZSETEP-UHFFFAOYSA-
    • 3-BROMO-1H,2H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
    • DB-071903
    • 3-Bromo-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one
    • MDL: MFCD00835293
    • Inchi: 1S/C5H3BrN4O/c6-3-2-4(10-9-3)7-1-8-5(2)11/h1H,(H2,7,8,9,10,11)
    • InChI Key: KAHCKNUEZSETEP-UHFFFAOYSA-N
    • SMILES: BrC1=C2C(NC=NC2=NN1)=O

Computed Properties

  • Exact Mass: 213.94900
  • Monoisotopic Mass: 213.949
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 65.8A^2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 2.54±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 350 ºC
  • Boiling Point: 473.1℃ at 760 mmHg
  • Flash Point: 239.92 °C
  • Refractive Index: 1.834
  • Solubility: Almost insoluble (0.065 g/l) (25 º C),
  • PSA: 74.43000
  • LogP: 0.40870
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-Bromo-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one Pricemore >>

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3-Bromo-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one Production Method

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